![molecular formula C14H14ClNO4 B1234513 6-Chloro-7-hydroxy-4-(4-morpholinylmethyl)-1-benzopyran-2-one](/img/structure/B1234513.png)
6-Chloro-7-hydroxy-4-(4-morpholinylmethyl)-1-benzopyran-2-one
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Overview
Description
6-chloro-7-hydroxy-4-(4-morpholinylmethyl)-1-benzopyran-2-one is a hydroxycoumarin.
Scientific Research Applications
1. Complex Formation and Hydrogen-Bond Networks
Ishida and Kashino (1999) described the formation of hydrogen-bonded complexes involving chloranilic acid and morpholine, showcasing the potential of such compounds in developing one- and two-dimensional hydrogen-bond networks. This study indicates the relevance of similar structures, including 6-Chloro-7-hydroxy-4-(4-morpholinylmethyl)-1-benzopyran-2-one, in the field of crystallography and molecular engineering (Ishida & Kashino, 1999).
2. Chemical Reactions and Synthesis Pathways
Nitta et al. (1985) explored the reactions of polymethylene-substituted isoxazolines, highlighting complex chemical processes that can involve structures akin to this compound. Their work contributes to understanding the chemical behavior of benzopyran derivatives in various synthesis reactions (Nitta, Yi, & Kobayashi, 1985).
3. Novel Routes in Preparation of Chromone Oximes
Szabó et al. (1986) focused on the reaction of chromones with hydroxylamine, providing insight into new methods for preparing chromone oximes. This research is significant for understanding the reactivity and applications of benzopyran derivatives in organic synthesis (Szabó, Borbély, Theisz, & Nagy, 1986).
4. Applications in Medicine and Pharmacology
Jacobi et al. (1977) discussed the use of benzopyranone derivatives in medicine, specifically for coronary heart disease. This suggests potential medical applications of related structures like this compound in cardiovascular therapeutics (Jacobi, Boltze, Seidel, & Schwarz, 1977).
5. Synthesis of Fused Heterocyclic Systems
Schmidt, Schipfer, and Junek (1983) researched the synthesis of pyrano- and pyridokondensierter Heterocyclen using (Ethoxymethylen)malononitril, illustrating the versatile applications of benzopyran derivatives in creating complex heterocyclic structures (Schmidt, Schipfer, & Junek, 1983).
Properties
Molecular Formula |
C14H14ClNO4 |
---|---|
Molecular Weight |
295.72 g/mol |
IUPAC Name |
6-chloro-7-hydroxy-4-(morpholin-4-ylmethyl)chromen-2-one |
InChI |
InChI=1S/C14H14ClNO4/c15-11-6-10-9(8-16-1-3-19-4-2-16)5-14(18)20-13(10)7-12(11)17/h5-7,17H,1-4,8H2 |
InChI Key |
QXDWZJZGAMNXCI-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1CC2=CC(=O)OC3=CC(=C(C=C23)Cl)O |
solubility |
44.4 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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